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Abstract

Ethacridine lactate monohydrate, an acridine derivative with the CAS number 6402-23-9, is a
well-established compound with a multifaceted pharmacological profile. Primarily recognized
for its potent antiseptic properties, particularly against Gram-positive bacteria, it also functions
as an effective agent for second-trimester pregnancy termination.[1][2] Emerging research has
further identified it as an inhibitor of poly(ADP-ribose) glycohydrolase (PARG), suggesting
potential applications in oncology. This technical guide provides a comprehensive overview of
ethacridine lactate monohydrate, encompassing its chemical and physical properties,
synthesis, mechanisms of action, pharmacological effects, and detailed experimental protocols.
All quantitative data are presented in structured tables for ease of comparison, and key
signaling pathways and experimental workflows are visualized using Graphviz diagrams to
facilitate a deeper understanding of its molecular interactions and applications.

Chemical and Physical Properties

Ethacridine lactate monohydrate is an aromatic organic compound that exists as a yellow
crystalline powder.[3] It is sparingly soluble in water and very slightly soluble in ethanol.[4]
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Property

Value

Reference(s)

CAS Number

6402-23-9

[1]

Molecular Formula

C15H15N30 - C3HeOs3 - H20

[5]

Molecular Weight 361.39 g/mol [5]
Appearance Yellow crystalline powder [3]
Melting Point 226 °C [2]
Sparingly soluble in water, very
Solubility slightly soluble in ethanol (96 [4]

per cent)

Storage Temperature

Store at < -15°C

[6]

Synthesis

The industrial synthesis of ethacridine lactate monohydrate has been described in patent

literature. A common method involves the reduction of an intermediate, 2-ethoxy-6-nitro-9-

aminoacridine, in the presence of a reducing agent and lactic acid.

Experimental Protocol: Synthesis of Ethacridine Lactate

This protocol is adapted from a patented preparation process.[7]

Materials:

2-ethoxy-6-nitro-9-aminoacridine

Zinc powder (reducing agent)

90% Lactic acid

Ethanol

Nitrogen gas

Procedure:
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 In a reaction vessel, combine 2-ethoxy-6-nitro-9-aminoacridine, zinc powder, and 90% lactic
acid.

e Add ethanol to the mixture.

e Heat the reaction mixture to 80°C under a nitrogen atmosphere.
e Maintain the reaction at this temperature for 5-7 hours.

» After the reaction is complete, filter the hot solution.

» Allow the filtrate to cool to room temperature to precipitate the ethacridine lactate as a bright
yellow solid.

e Collect the solid by filtration.

Note: The patent describes variations in the molar ratios and reaction times that can be
optimized to improve yield and purity.[7]

Mechanism of Action and Signaling Pathways

Ethacridine lactate monohydrate exerts its biological effects through multiple mechanisms of
action.

Antibacterial Activity: DNA Intercalation

The primary antibacterial mechanism of ethacridine lactate involves the intercalation of its
planar acridine ring system between the base pairs of bacterial DNA.[8] This insertion disrupts
the normal helical structure of DNA, leading to unwinding and elongation of the molecule.[8]
Consequently, critical cellular processes such as DNA replication and transcription are
inhibited, ultimately resulting in bacterial cell death.[8] This mechanism is particularly effective
against Gram-positive bacteria.[1]
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Mechanism of Antibacterial Action.

Abortifacient Activity: Uterine Mast Cell Activation

As an abortifacient, ethacridine lactate induces uterine contractions primarily through the
activation of uterine mast cells.[9] This activation triggers the degranulation of mast cells and
the release of inflammatory mediators, notably histamine.[9] Histamine then binds to H1
receptors on myometrial smooth muscle cells, initiating a signaling cascade that leads to
uterine contractions.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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